2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid

• Molecular Formula: C18H17ClN2O4S
• Molecular Weight: 392.9 g/mol
• IUPAC Name: 2-chloro-5-[(4-propoxybenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C18H17ClN2O4S/c1-2-9-25-13-6-3-11(4-7-13)16(22)21-18(26)20-12-5-8-15(19)14(10-12)17(23)24/h3-8,10H,2,9H2,1H3,(H,23,24)(H2,20,21,22,26)
• InChI Key: AYETVAZPPAPIGW-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)C(=O)O

Description

2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid, also known as CPBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPBA is a synthetic molecule that belongs to the class of benzoic acid derivatives and has been synthesized using several methods.

Mechanism of Action

The mechanism of action of 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In cancer cells, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In bacteria, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been demonstrated to inhibit the activity of enzymes involved in cell wall synthesis, leading to cell death. In fungi, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been shown to inhibit the activity of enzymes involved in ergosterol biosynthesis, leading to membrane disruption and cell death.
Biochemical and Physiological Effects:
2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been shown to exhibit both biochemical and physiological effects. In cancer cells, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been shown to induce apoptosis, a form of programmed cell death. 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has also been demonstrated to inhibit cell cycle progression, leading to cell cycle arrest. In bacteria, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been shown to cause membrane damage and cell death. In fungi, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been shown to inhibit spore germination and mycelial growth.

Advantages and Limitations for Lab Experiments

2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has several advantages for lab experiments, including its synthetic accessibility, stability, and versatility. 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid can be synthesized using various methods and can be easily purified using standard techniques. 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid is also stable under normal laboratory conditions and can be used in a wide range of experiments. However, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has several potential future directions, including its use as a drug candidate for cancer and bacterial infections. 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid can also be investigated for its potential use as a fungicide in agriculture. In addition, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid can be explored for its potential use in the development of organic electronic devices. Further research is needed to fully understand the mechanism of action of 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid and to optimize its properties for specific applications.
Conclusion:
In conclusion, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid is a synthetic molecule that has gained significant attention in the scientific community due to its potential applications in various fields. 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid can be synthesized using several methods and has been extensively studied for its potential use as an anticancer agent, antibacterial agent, and fungicide. 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been shown to exhibit both biochemical and physiological effects and has several advantages for lab experiments. However, further research is needed to fully explore the potential of 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid and to optimize its properties for specific applications.

Synthesis Methods

2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been synthesized using several methods, including the reaction of 2-chloro-5-nitrobenzoic acid with 4-propoxybenzoyl isothiocyanate in the presence of a base, such as triethylamine. The reaction leads to the formation of 2-chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid, which can be purified using various techniques, such as recrystallization.

Scientific Research Applications

2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has also been investigated for its potential use as an antibacterial agent. In agriculture, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been examined for its ability to control plant diseases caused by fungi. In materials science, 2-Chloro-5-({[(4-propoxybenzoyl)amino]carbothioyl}amino)benzoic acid has been studied for its potential use in the development of organic electronic devices.